Cas no 1185292-60-7 ((2-(Trifluoromethyl)quinolin-4-yl)methanamine)
1185292-60-7 structure
Product Name:(2-(Trifluoromethyl)quinolin-4-yl)methanamine
CAS No:1185292-60-7
MF:C11H9F3N2
MW:226.197772741318
CID:2431889
Update Time:2023-08-07
(2-(Trifluoromethyl)quinolin-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- (2-(trifluoromethyl)quinolin-4-yl)methanamine
- Z2036
- (2-(Trifluoromethyl)quinolin-4-yl)methanamine
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- Inchi: 1S/C11H9F3N2/c12-11(13,14)10-5-7(6-15)8-3-1-2-4-9(8)16-10/h1-5H,6,15H2
- InChI Key: PWNGBSMTUJQKBY-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CN)=C2C=CC=CC2=N1)(F)F
Computed Properties
- Exact Mass: 226.072
- Monoisotopic Mass: 226.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
(2-(Trifluoromethyl)quinolin-4-yl)methanamine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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